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Compound of Interest

Compound Name: 1,3,4-Thiadiazole-2,5-dithiol

Cat. No.: B15545752

An In-depth Technical Guide to 2,5-Dimercapto-1,3,4-thiadiazole (DMTD)

For Researchers, Scientists, and Drug Development
Professionals

Introduction

2,5-Dimercapto-1,3,4-thiadiazole (DMTD), also known as Bismuthiol |, is a versatile
heterocyclic organosulfur compound with the molecular formula C2H2N2Ss.[1] It is a subject of
significant interest across various scientific disciplines, including medicinal chemistry, materials
science, and analytical chemistry. Its unique structure, characterized by a thiadiazole ring with
two mercapto groups, allows it to exist in different tautomeric forms—dithiol, thiol-thione, and
dithione—which dictates its chemical reactivity and diverse applications.[2] This guide provides
a comprehensive overview of the physical and chemical properties of DMTD, detailed
experimental protocols, and a summary of its key applications.

Physical and Chemical Properties

DMTD is typically a white to yellowish crystalline powder with a distinct stench.[1][3][4] It
exhibits moderate solubility in water.[1] The key physical and chemical properties are
summarized in the tables below.

General and Physical Properties
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Property Value Source

Molecular Formula C2H2N2Ss3 [11[31[5]

Molecular Weight 150.23 g/mol [1][3]
White to yellowish crystalline

Appearance [1][41[6]
powder

_ . 156-165 °C (with

Melting Point B [1][5][6]
decomposition)

Boiling Point 211.31°C [5]

Solubility in Water 20 g/L at 20°C [1]

Flash Point 81.6 °C [5]

Odor Irritating, stench [3114]

Spectral Data
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Characteristic
Spectral Data Type Source
Peaks/Features

] Absorption bands at 260 nm
UV-Vis [2]
and 335 nm.

Thioamide band Il at 1265
cm~* (mainly C=N stretching).
Bands at 1048.40 cm~* and
1109.81 cm~1 assigned to C=S
Infrared (IR) vibration. A peak at 1234.40 [2][7]
cm~tis due to C-N stretching,
and a band at 1408.76 cm~1 is
due to C=N stretching

vibration.

Signals for N=CH protons at o
5.43 and 5.87 ppm, aromatic
protons at & 7.78-8.52 ppm,
IH-NMR (DMSO-ds) [8]19]
and exchangeable NH protons
at 6 9.74 and 10.06 ppm for a

derivative.

Thiadiazole carbon signals at
13C-NMR (DMSO-de) 115.65 and 117.32 ppm for a [8]1[9]
derivative.

Chemical Reactivity and Synthesis

The chemical behavior of DMTD is largely governed by the reactivity of its two mercapto
groups and the aromatic thiadiazole ring. It can undergo various reactions, including
tautomerization, salt formation, alkylation, and oxidative polymerization.

Tautomerism

DMTD exists as a mixture of three tautomers in solution and in the solid state: the dithiol form,
the thiol-thione form, and the dithione form. This tautomerism is crucial for its coordination
chemistry and reactivity.[2]
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Synthesis Protocols

S=C-NH-NH-C=S

Tautomeric forms of 2,5-Dimercapto-1,3,4-thiadiazole.

Several methods for the synthesis of DMTD have been reported. A common approach involves

the reaction of hydrazine with carbon disulfide.

Protocol 1: Synthesis from Hydrazine Hydrate and Carbon Disulfide

This method involves the reaction of hydrazine hydrate and carbon disulfide in the presence of

a base, followed by acidification.

o Reactants: Hydrazine hydrate, carbon disulfide, sodium hydroxide, and a neutralizing acid

(e.g., sulfuric acid, hydrochloric acid).

e Procedure:

[¢]

o

Cool a solution of sodium hydroxide.[10]

In an inert gas atmosphere, mix hydrazine hydrate, carbon disulfide, and sodium

hydroxide in a molar ratio of approximately 1:2.2-2.4:1.55-1.95.[10] This forms the sodium

salt of DMTD.

[¢]

temperature between 10-60°C to precipitate the DMTD.[10]

o Filter the resulting solid product and dry it.[10]

Protocol 2: Synthesis using a Solid Catalyst

This method utilizes a solid base catalyst to facilitate the reaction.

Neutralize the reaction mixture with an acid (e.g., 5-85% sulfuric acid solution) at a
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» Reactants: Hydrazine hydrate, carbon disulfide, ethanol, and a solid base catalyst (e.qg.,
KOH/CaO0).[10]

e Procedure:

o Charge a reaction vessel with ethanol, hydrazine hydrate, carbon disulfide, and the solid
base catalyst.[1]

o Stir the mixture at a temperature ranging from 20 to 100 °C for 1 to 10 hours.

o After the reaction, cool the mixture to room temperature and separate the catalyst by
filtration.[10]

o Remove the solvent from the filtrate under reduced pressure to obtain a solid.

o Recrystallize the solid from ethanol to yield the purified 2,5-Dimercapto-1,3,4-thiadiazole.
[1][11]
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Reactants

Hydrazine Hydrate Carbon Disulfide Base (e.g., NaOH or Solid Catalyst)

Reaction Process

Reaction in Solvent (e.g., Water or Ethanol)

:

Acidification / Neutralization

:

Filtration

:

Recrystallization

2,5-Dimercapto-1,3,4-thiadiazole

Click to download full resolution via product page
General workflow for the synthesis of DMTD.

Derivatization

The mercapto groups of DMTD are the primary sites for derivatization, commonly through
nucleophilic substitution reactions like alkylation and arylation.[1] These reactions can be
controlled stoichiometrically to produce mono- or di-substituted products.[1] Such derivatization
is key to synthesizing novel compounds with potential pharmaceutical applications.[1]
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Applications in Research and Development

DMTD's unique chemical properties make it a valuable molecule in several fields.

Pharmaceutical and Drug Development

DMTD serves as a crucial precursor for the synthesis of various heterocyclic compounds,
including derivatives of 1,2,4-triazole and 1,3,4-thiadiazole, as well as Schiff bases.[1][12]
These derivatives have been screened for a wide range of biological activities, including
antimicrobial, antifungal, and antiproliferative properties.[1][12] The 1,3,4-thiadiazole ring is a
known pharmacophore that can interfere with DNA replication processes, making its derivatives
promising candidates for anticancer agents.[13][14]

2,5-Dimercapto-1,3,4-thiadiazole

Chemical Derivatization
(Alkylation, Schiff Base Formation, etc.)

Novel Heterocyclic Compounds
(Triazoles, Thiadiazoles, etc.)

Biological Screening

Antimicrobial Activity Antifungal Activity Antiproliferative Activity

Click to download full resolution via product page

Role of DMTD as a precursor in drug development.

Corrosion Inhibition
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DMTD is an effective corrosion inhibitor for various metals and alloys, including copper and
mild steel, in acidic and neutral environments.[7][15][16] Its inhibitory action is attributed to the
formation of a protective film on the metal surface.[15] This film often consists of a complex
between the metal ion (e.g., Cu(l)) and the DMTD molecule.[15] The molecule can adsorb onto
the metal surface through its sulfur and nitrogen atoms, blocking the active sites for corrosion.

[7]
Metal Surface (e.g., Copper)
Adsorption of DMTD

Formation of Protective Film
(Metal-DMTD Complex)

DMTD in Solution

Corrosion Inhibition

Click to download full resolution via product page

Mechanism of corrosion inhibition by DMTD.

Other Applications

DMTD and its derivatives also find use as:

Chelating agents for heavy metal ion detection and removal in wastewater treatment.

Activators in mineral processing, particularly for copper oxide ores.[1]

Components in electrochemical energy storage systems, such as lithium-ion batteries.[1]

Additives in lubricating oils and greases.[17]
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Safety and Handling

DMTD is harmful if swallowed and can cause serious eye damage.[3] It is also a skin sensitizer.
[3] Appropriate personal protective equipment, including gloves, protective clothing, and eye
protection, should be worn when handling this chemical.[4] It should be stored in a cool, dry
place, protected from light.[5]

Conclusion

2,5-Dimercapto-1,3,4-thiadiazole is a highly functionalized molecule with a rich chemistry that
enables a broad spectrum of applications. For researchers in drug development, its utility as a
scaffold for generating novel bioactive compounds is of primary importance. In materials
science, its role as a corrosion inhibitor and a component in advanced materials continues to
be an active area of research. A thorough understanding of its physical and chemical
properties, as detailed in this guide, is essential for harnessing its full potential in various
scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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